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Get Quote

The table below summarizes the core technical data for cymarin, which is consistently characterized in the

literature as a cardiac glycoside [1] [2] [3].

Property Description

IUPAC Name (1R,3aS,3bR,5aS,7S,9aS,9bS,11aR)-3a,5a-dihydroxy-7-{[(2R,4S,5R,6R)-5-

hydroxy-4-methoxy-6-methyloxan-2-yl]oxy}-11a-methyl-1-(5-oxo-2,5-dihydrofuran-
3-yl)-hexadecahydro-1H-cyclopenta[a]phenanthrene-9a-carbaldehyde [2]

CAS Number 508-77-0 [1]

Molecular
Formula

C30H44O9 [1]

Molecular
Weight

548.66 g/mol [1]

Chemical
Classification

Cardenolide glycoside [2] [3]

Primary
Biological
Activities

Anti-arrhythmia, cardiotonic agent [3]; researched in oncology for hindering cancer

cell proliferation, triggering apoptosis, and impeding angiogenesis [1].
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Property Description

Mechanism of
Action

Interacts with Na+/K+ ATPase (not primary antioxidant pathways); research
suggests suppression of NF-κB activation and curtailment of pro-inflammatory

cytokines [1].

Clarification on Cymarin and Polyphenols

It is crucial to distinguish between different classes of plant-derived compounds:

Cymarin is a Cardenolide: This class of compounds is known for their potent effects on heart

muscle contraction by inhibiting the Na+/K+ ATPase pump [2] [3]. Their core structure is based on a
steroid framework [2].

Polyphenols are a Different Class: Polyphenols are characterized by multiple phenolic rings and
hydroxyl groups. They are renowned for their antioxidant activities, which include free radical

scavenging and metal ion chelation [4] [5]. Common examples include flavonoids (e.g., in silymarin
[6]) and phenolic acids.

While some research indicates cymarin may have secondary effects on inflammatory pathways (e.g.,

suppressing NF-κB [1]), this is distinct from the direct radical-scavenging mechanisms that define classic

antioxidant polyphenols.

Established Polyphenol Antioxidants and Protocols

For your research on antioxidants, the following well-documented compounds and models may be more

relevant. The table outlines key experimental methodologies used to evaluate antioxidant activity.

Assay Mechanism Key Experimental Parameters

| DPPH Scavenging [6] [7] | Hydrogen Atom Transfer (HAT) / Single Electron Transfer (SET). Measured by

reduction of purple DPPH• radical to yellow non-radical. | • Sample Prep: Serial dilutions (e.g., 1, 0.5, 0.25,

0.125 µg/mL) in methanol [6]. • Procedure: Mix sample with 0.004 µg DPPH in 200 µL total volume;

incubate 25°C for 30 min [6]. • Measurement: Absorbance at 520 nm [6]. • Analysis: Calculate % Inhibition
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= 100 × (A_blank - A_sample)/A_blank; determine EC50 [6]. | | Oxygen Radical Antioxidant Capacity

(ORAC) [6] | HAT. Peroxyl radicals from AAPH quench fluorescein fluorescence; antioxidants delay

fluorescence decay. | • Procedure: Fluorescein probe + AAPH radical generator + antioxidant sample [6]. •

Measurement: Fluorescence decay over time [6]. • Analysis: Area under curve (AUC) compared to Trolox

standard [6]. | | Hydroxyl Radical Antioxidant Capacity (HORAC) [6] | HAT. Hydroxyl radicals from

H2O2/Fenton reaction quench fluorescein. | • Procedure: Similar to ORAC, but uses H2O2 and Fenton

reagent as radical source [6]. • Analysis: Quantified against gallic acid standard [6]. | | Ferric Ion Reducing

Power [7] | SET. Reduction of Fe³⁺ to Fe²⁺ by antioxidants. | • Procedure: Sample reacts with potassium

ferricyanide; then add trichloroacetic acid and FeCl₃ [7]. • Measurement: Absorbance of Perl's Prussian blue

complex at 700 nm [7]. |

Cymarin's Primary Research Context

The following diagram illustrates the documented research contexts and mechanisms of action for cymarin,

based on available scientific literature.

Cymarin

Cardiac Glycoside Cancer Research
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Documented research areas and primary mechanisms of action for cymarin [1] [3].
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Guidance for Further Research

To advance your work, I suggest the following paths:

Refine Your Search: Focus on the well-documented cardenolide properties of cymarin and its

applications in cardiology and oncology [1].
Explore True Polyphenols: Consider deeply studied polyphenolic complexes with strong antioxidant

data, such as silymarin (from milk thistle) [6] [7] [8] or various coumarin derivatives [9] [10], which
have detailed protocols for antioxidant evaluation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | CAS 508-77-0 | SCBT - Santa Cruz Biotechnology Cymarin [scbt.com]

2. : Uses, Interactions, Mechanism of Action | DrugBank Online Cymarin [go.drugbank.com]

3. - Wikipedia Cymarin [en.wikipedia.org]

4. International Journal of Functional Nutrition [spandidos-publications.com]

5. Frontiers | Polyphenols in health and food processing: antibacterial... [frontiersin.org]

6. Free Radical Scavenging and Antioxidant Activities of ... [pmc.ncbi.nlm.nih.gov]

7. In vitro antioxidant activity of silymarin [pubmed.ncbi.nlm.nih.gov]

8. Silymarin: a promising modulator of apoptosis and survival ... [pmc.ncbi.nlm.nih.gov]

9. Coumarin-Chalcone derivatives as promising antioxidant ... [sciencedirect.com]

10. Enhancing the antioxidant potential of a coumarin derivative ... [pubs.rsc.org]

To cite this document: Smolecule. [Chemical and Pharmacological Profile of Cymarin]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b564717#cymarin-

polyphenol-antioxidant]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s564717?utm_src=pdf-body
https://www.scbt.com/p/cymarin-508-77-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665524/
https://pubmed.ncbi.nlm.nih.gov/18830883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11751200/
https://www.sciencedirect.com/science/article/abs/pii/S0045206825006704
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra03168k
https://www.smolecule.com/products/s564717?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/cymarin-508-77-0
https://go.drugbank.com/drugs/DB13240
https://en.wikipedia.org/wiki/Cymarin
https://www.spandidos-publications.com/10.3892/ijfn.2020.9
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2024.1456730/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4665524/
https://pubmed.ncbi.nlm.nih.gov/18830883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11751200/
https://www.sciencedirect.com/science/article/abs/pii/S0045206825006704
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra03168k
https://www.smolecule.com/products/b564717#cymarin-polyphenol-antioxidant
https://www.smolecule.com/products/b564717#cymarin-polyphenol-antioxidant
https://www.smolecule.com/products/b564717#cymarin-polyphenol-antioxidant
https://www.smolecule.com/products/s564717?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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